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Compound of Interest

Compound Name: Polyvinyl alcohol

Cat. No.: B3426954

An In-depth Technical Guide to the Safe Handling of Polyvinyl Alcohol in the Laboratory
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Polyvinyl alcohol
(PVA) in a laboratory setting. It is intended for professionals in research, science, and drug
development who work with this polymer. The following sections detail the physical and
chemical properties, toxicity, exposure limits, handling procedures, and emergency protocols
associated with PVA.

Chemical and Physical Properties

Polyvinyl alcohol is a water-soluble synthetic polymer.[1] Its properties can vary depending on
the degree of polymerization and hydrolysis.[2]
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Property Value References

Chemical Formula (C2H40)x [1]

White to off-white, odorless,
Appearance amorphous powder or [1][3]

granules.

Soluble in water; solubility is
dependent on temperature and
degree of hydrolysis. Partially
Solubility hydrolyzed grades are soluble
in cold water, while fully
hydrolyzed grades require hot
water.[2][4][5] Insoluble in most

organic solvents.[4]

Approximately 200 °C (392
Melting Point °F); decomposition begins

above this temperature.[1]

Density 1.19-1.31 g/cm3 [1]

Stable under normal
conditions.[6] Decomposition
Thermal Stabilty begins at temperatures above
200°C, which can release
irritating gases and vapors,

including carbon oxides.[3][6]

) Health: 0, Flammaubility: 1,
NFPA 704 Rating instability: 0 [7]

Toxicological Data and Occupational Exposure
Limits

PVA is generally considered to have low toxicity.[8][9] The primary hazard associated with
powdered PVA is dust inhalation, which is treated as a nuisance dust.[3]
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Route Species LD50 References
Oral Rat > 10,000 mg/kg [3]

Oral Rat > 20,000 mg/kg [10]

Oral Mouse 14,700 mg/kg [10]

Dermal Rabbit > 7,490 mg/kg [3]

Health Effects

 Inhalation: Inhalation of PVA dust may cause mechanical irritation to the respiratory tract.[11]
[12] It is generally considered a nuisance dust.[3]

o Eye Contact: Direct contact with PVA powder or solutions may cause slight, transient
irritation.[3][13]

o Skin Contact: Prolonged or repeated contact is not expected to cause significant skin
irritation. [3]

¢ Ingestion: PVA has a low oral toxicity and is poorly absorbed by the gastrointestinal tract.[3]

Occupational Exposure Limits

While there is no specific OSHA PEL or ACGIH TLV for Polyvinyl alcohol, it is often regulated
as "Particulates Not Otherwise Classified" (PNOC) or nuisance dust.

Organization Limit Value

OSHA (PEL) Total Dust 15 mg/m3 (8-hour TWA)
Respirable Fraction 5 mg/m3 (8-hour TWA)

ACGIH (TLV) Inhalable particles 10 mg/m3 (8-hour TWA)

Personal Protective Equipment (PPE)

Appropriate PPE should be worn to minimize exposure to PVA dust and solutions.
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Recommended PPE for handling Polyvinyl alcohol.

Experimental Protocols
Preparation of a 4% (w/v) Polyvinyl Alcohol Solution

This protocol describes the preparation of a 4% PVA solution. The method may need to be
adjusted based on the specific grade of PVA used (e.g., partially vs. fully hydrolyzed).[9]

Workflow for preparing a 4% PVA solution.
Methodology:

e Weighing: Accurately weigh 40 grams of PVA powder.

» Dispersion: Add the PVA powder slowly to 1 liter of cold tap water in a suitable beaker while
stirring continuously. Good agitation is crucial to prevent the formation of clumps as the
particles swell.[5]

e Heating: Heat the mixture to at least 85°C for partially hydrolyzed grades or 95°C for fully
hydrolyzed grades.[5]

 Dissolution: Maintain the temperature and continue stirring for a minimum of 30 minutes, or
until the solution is clear and all particles have dissolved.[5]

e Cooling and Storage: Allow the solution to cool to room temperature. Transfer the solution to
a clearly labeled and sealed container. To prevent bacterial growth, it is advisable to store the
solution in a refrigerator.[9]

Spill Cleanup Procedure

Prompt cleanup of PVA spills is necessary to prevent slip hazards, especially when wet, and to
minimize dust exposure.[3]

Workflow for cleaning up a PVA spill.

Methodology:

o Personal Protection: Ensure appropriate PPE is worn before beginning cleanup.
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Dry Spills: For solid PVA spills, carefully sweep or vacuum the material to minimize dust
generation.[6] Avoid using compressed air for cleaning.[6]

Liquid Spills: For PVA solutions, absorb the spill with an inert material (e.g., sand,
vermiculite).

Decontamination: After the bulk of the material has been removed, clean the affected area
with water. Be aware that wet surfaces may become very slippery.[3]

Disposal: Collect the spilled material and absorbent in a sealed, labeled container for proper
disposal.[6]

Waste Disposal
PVA waste should be disposed of in accordance with local, state, and federal regulations.[3]
Methodology:

Solid Waste: Uncontaminated solid PVA can typically be disposed of as a non-hazardous
solid waste.[3]

Liquid Waste: Aqueous solutions of PVA should not be discharged into drains without
considering local regulations.[11] Some grades of PVA are biodegradable, but this may
require specific conditions found in wastewater treatment facilities.

Contaminated Waste: Any PVA waste that is contaminated with other hazardous materials
should be treated as hazardous waste and disposed of accordingly.

Containers: Empty containers should be handled as the substance itself until properly
cleaned or disposed of.[11]

Storage and Incompatibility

Proper storage is essential for maintaining the quality of PVA and ensuring safety.

o Storage Conditions: Store PVA in a cool, dry, well-ventilated area in tightly sealed containers
to prevent moisture absorption and contamination.
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e Incompatible Materials: Keep PVA away from strong oxidizing agents, strong acids, and
strong bases.[6]

Fire and Explosion Hazard
o Combustibility: PVA is a combustible solid.[3]
o Dust Explosion: Fine PVA dust can form an explosive mixture with air.[3][11] Therefore, it is

important to control dust generation and eliminate ignition sources in areas where PVA
powder is handled.[6]

» Extinguishing Media: Use water, dry chemical, carbon dioxide, or alcohol-resistant foam to
extinguish fires involving PVA.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. fishersci.com [fishersci.com]

. scribd.com [scribd.com]

. scribd.com [scribd.com]

. fishersci.com [fishersci.com]

. media.laballey.com [media.laballey.com]
. ayersintl.com [ayersintl.com]

. pubs.acs.org [pubs.acs.org]

. pccarx.com [pccarx.com]

°
(] [e0] ~ (o)) )] EAN w N |l

. CDC - POLYVINYL ALCOHOL - International Chemical Safety Cards - NIOSH
[medbox.iiab.me]

e 10. durhamtech.edu [durhamtech.edu]

e 11. fishersci.com [fishersci.com]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://ayersintl.com/wp-content/uploads/2011/08/MSDS-polyvinyl-alcohol.pdf
https://www.scribd.com/document/232547019/MSDS-for-PVA-2
https://www.scribd.com/document/232547019/MSDS-for-PVA-2
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-p/S25473.pdf
https://ayersintl.com/wp-content/uploads/2011/08/MSDS-polyvinyl-alcohol.pdf
https://ayersintl.com/wp-content/uploads/2011/08/MSDS-polyvinyl-alcohol.pdf
https://www.benchchem.com/product/b3426954?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AC458230250&productDescription=POLY+VINYL+ALCOHOL+99-25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.scribd.com/document/935618320/21pva-Ccp-Sds-Bp
https://www.scribd.com/document/232547019/MSDS-for-PVA-2
https://www.fishersci.com/store/msds?partNumber=AC183381000&productDescription=POLY+VINYL+ALCOHOL+98.+100GR&vendorId=VN00032119&countryCode=US&language=en
https://media.laballey.com/docbuilder/polyvinyl-alcohol-4-preserved-solution-safety-data-sheet-6724edca5ab8f.pdf
https://ayersintl.com/wp-content/uploads/2011/08/MSDS-polyvinyl-alcohol.pdf
https://pubs.acs.org/doi/pdf/10.1021/ed082p1466
https://www.pccarx.com/Documents/msds_pdf/30-3120.pdf?d=638997347190577203
http://medbox.iiab.me/modules/en-cdc/www.cdc.gov/niosh/ipcsneng/neng1489.html
http://medbox.iiab.me/modules/en-cdc/www.cdc.gov/niosh/ipcsneng/neng1489.html
https://www.durhamtech.edu/sites/default/files/safety_data_sheets/Chemistry-and-Biology/Polyvinyl%20Alcohol%20hydrolized%20%7BPoly(vinyl%20alcohol)%7D%20cas9002-89-5%20SDS.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-p/S25473.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3426954?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 12. legacy.kurtzbros.com [legacy.kurtzbros.com]
o 13. aiha-assets.sfo2.digitaloceanspaces.com [aiha-assets.sfo2.digitaloceanspaces.com]

 To cite this document: BenchChem. [Safety and handling of Polyvinyl alcohol in the lab].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3426954+#safety-and-handling-of-polyvinyl-alcohol-in-
the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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